Cas no 348080-87-5 (2-(Bromomethyl)-2,3-dihydro-1H-indene)

2-(Bromomethyl)-2,3-dihydro-1H-indene is a brominated derivative of 2,3-dihydro-1H-indene, featuring a reactive bromomethyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of indane-based frameworks and functionalized cyclic systems. Its bromomethyl moiety enables efficient alkylation or nucleophilic substitution reactions, making it valuable for pharmaceutical and materials chemistry applications. The rigid indane core provides structural stability, while the bromine substituent enhances reactivity for further derivatization. Suitable for use under controlled conditions, this reagent is typically handled in inert atmospheres due to its sensitivity to moisture and air. Storage at low temperatures is recommended to maintain stability.

2-(Bromomethyl)-2,3-dihydro-1H-indene structure

348080-87-5 structure

Product Name:2-(Bromomethyl)-2,3-dihydro-1H-indene

CAS No:348080-87-5

MF:C₁₀H₁₁Br

MW:211.098342180252

MDL:MFCD11617163

CID:1006625

PubChem ID:17932129

Update Time:2025-06-10

2-(Bromomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-2,3-dihydro-1H-indene
- 1H-INDENE,2-(BROMOMETHYL)-2,3-DIHYDRO
- 1H-Indene, 2-(bromomethyl)-2,3-dihydro-
- 2-Brommethyl-indan
- 2-bromomethyl-indan
- 2-bromomethylindane
- AGN-PC-01N27F
- AK-67753
- KB-223796
- SureCN6406079
- DB-337748
- CS-D0073
- SB36757
- 1h-indene,2-(bromomethyl)-2,3-dihydro-
- SCHEMBL6406079
- 348080-87-5
- MFCD11617163
- AKOS015151797
- YNA08087
- DTXSID50591630
- STSXTMDDYSZTKX-UHFFFAOYSA-N
- EN300-178609
- AS-42046
- MDL： MFCD11617163
- Inchi： 1S/C10H11Br/c11-7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2
- InChI Key： STSXTMDDYSZTKX-UHFFFAOYSA-N
- SMILES： BrCC1CC2C=CC=CC=2C1

Computed Properties

Exact Mass: 210.00443
Monoisotopic Mass: 210.00441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Color/Form: Not available
Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 0
Vapor Pressure: Not available

2-(Bromomethyl)-2,3-dihydro-1H-indene Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Bromomethyl)-2,3-dihydro-1H-indene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079000165-250mg	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5	95%	250mg	$182.70	2023-09-02
Alichem	A079000165-1g	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5	95%	1g	$426.30	2023-09-02
Alichem	A079000165-5g	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5	95%	5g	$1277.92	2023-09-02
Chemenu	CM192896-1g	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5	95%	1g	$425	2021-06-16
TRC	B847155-100mg	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5		100mg	$ 230.00	2022-06-06
Chemenu	CM192896-1g	2-(Bromomethyl)-2,3-dihydro-1H-indene	348080-87-5	95%	1g	$***	2023-05-30
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-0629-5g	2-(BROMOMETHYL)-2,3-DIHYDRO-1H-INDENE	348080-87-5	95%	5g	$912	2023-09-07
eNovation Chemicals LLC	D490804-1g	2-(BROMOMETHYL)-2,3-DIHYDRO-1H-INDENE	348080-87-5	95%	1g	$660	2022-10-24
eNovation Chemicals LLC	D490804-5g	2-(BROMOMETHYL)-2,3-DIHYDRO-1H-INDENE	348080-87-5	95%	5g	$1860	2022-10-24
eNovation Chemicals LLC	D490804-10G	2-(BROMOMETHYL)-2,3-DIHYDRO-1H-INDENE	348080-87-5	95%	10G	$2640	2022-10-24

2-(Bromomethyl)-2,3-dihydro-1H-indene Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. Alt-proteins: A promising future
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Additional information on 2-(Bromomethyl)-2,3-dihydro-1H-indene

2-(Bromomethyl)-2,3-dihydro-1H-indene: A Comprehensive Overview

2-(Bromomethyl)-2,3-dihydro-1H-indene, also known by its CAS number CAS No: 348080-87-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromomethyl group with a dihydroindene framework, making it a valuable intermediate in various chemical reactions.

The synthesis of 2-(Bromomethyl)-2,3-dihydro-1H-indene typically involves the bromination of a suitable precursor, such as 2-methyl-2,3-dihydro-1H-indene. Recent advancements in catalytic methods have enabled more efficient and selective bromination processes, reducing side reactions and improving yield. These improvements have been documented in several studies published in leading chemistry journals, highlighting the compound's potential for large-scale production.

One of the most notable applications of 2-(Bromomethyl)-2,3-dihydro-1H-indene is its use as an intermediate in the synthesis of complex organic molecules. Its bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitutions and additions. For instance, researchers have employed this compound in the construction of heterocyclic frameworks, which are essential components in pharmaceuticals and agrochemicals.

In addition to its role in organic synthesis, 2-(Bromomethyl)-2,3-dihydro-1H-indene has shown promise in materials science applications. Recent studies have explored its use as a precursor for the synthesis of novel polymers and advanced materials with tailored electronic properties. The compound's ability to undergo various polymerization reactions makes it a valuable building block for developing high-performance materials.

The physical and chemical properties of 2-(Bromomethyl)-2,3-dihydro-1H-indene have been extensively studied to better understand its behavior under different conditions. For example, its thermal stability and reactivity have been characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies provide critical insights into optimizing reaction conditions for industrial applications.

From an environmental standpoint, researchers have also investigated the biodegradation potential of CAS No: 348080-87-5. Preliminary findings suggest that under specific microbial conditions, the compound can undergo biodegradation, reducing its environmental footprint. This is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 2-(Bromomethyl)-2,3-dihydro-1H-indene, with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from organic synthesis to materials science, underscoring its importance as a key intermediate in modern chemistry.